Cas no 1124292-05-2 (5-Methyl-1,2,3,4-cyclohexanetetrol; (1S,2R,3R,4S,5S)-form, 2-O-(2-Hydroxy-6-methylbenzoyl))

5-Methyl-1,2,3,4-cyclohexanetetrol; (1S,2R,3R,4S,5S)-form, 2-O-(2-Hydroxy-6-methylbenzoyl) structure
1124292-05-2 structure
Product name:5-Methyl-1,2,3,4-cyclohexanetetrol; (1S,2R,3R,4S,5S)-form, 2-O-(2-Hydroxy-6-methylbenzoyl)
CAS No:1124292-05-2
MF:C15H20O6
MW:296.315705299377
CID:6707160

5-Methyl-1,2,3,4-cyclohexanetetrol; (1S,2R,3R,4S,5S)-form, 2-O-(2-Hydroxy-6-methylbenzoyl) Chemical and Physical Properties

Names and Identifiers

    • (-)-Ampelomin G
    • Ampelomin G
    • 5-Methyl-1,2,3,4-cyclohexanetetrol; (1S,2R,3R,4S,5S)-form, 2-O-(2-Hydroxy-6-methylbenzoyl)
    • Inchi: 1S/C15H20O6/c1-7-4-3-5-9(16)11(7)15(20)21-14-10(17)6-8(2)12(18)13(14)19/h3-5,8,10,12-14,16-19H,6H2,1-2H3
    • InChI Key: VGBCTBWNONOTSR-UHFFFAOYSA-N
    • SMILES: CC1C(O)C(O)C(OC(C2C(O)=CC=CC=2C)=O)C(O)C1

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • XLogP3: 0.874

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